Cas no 90395-45-2 (1-(4-(Pyridin-3-yl)phenyl)ethanone)

1-(4-(Pyridin-3-yl)phenyl)ethanone structure
90395-45-2 structure
Product Name:1-(4-(Pyridin-3-yl)phenyl)ethanone
CAS No:90395-45-2
MF:C13H11NO
MW:197.232543230057
MDL:MFCD08276465
CID:798312
PubChem ID:13160545
Update Time:2025-04-19

1-(4-(Pyridin-3-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(Pyridin-3-yl)phenyl)ethanone
    • 1-(4-pyridin-3-ylphenyl)ethanone
    • 4-(PYRIDIN-3-YL)BENZALDEHYDE
    • Ethanone,1-[4-(3-pyridinyl)phenyl]-
    • BS-17930
    • 1-(4-(3-PYRIDINYL)PHENYL)ETHANONE
    • AC-17587
    • 90395-45-2
    • D84215
    • SCHEMBL6949381
    • MFCD08276465
    • EN300-745623
    • AKOS010253387
    • 1-[4-(3-Pyridinyl)phenyl]ethanone
    • Ethanone, 1-[4-(3-pyridinyl)phenyl]-
    • DTXSID70523438
    • 1-[4-(Pyridin-3-yl)phenyl]ethan-1-one
    • 1-[4-(PYRIDIN-3-YL)PHENYL]ETHANONE
    • MDL： MFCD08276465
    • Inchi： 1S/C13H11NO/c1-10(15)11-4-6-12(7-5-11)13-3-2-8-14-9-13/h2-9H,1H3
    • InChI Key： YDAFIGBEEBFUKV-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=CC(=CC=1)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 197.084063974g/mol
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.098
  • Boiling Point: 346.7°C at 760 mmHg
  • Flash Point: 171.4°C
  • Refractive Index: 1.57

1-(4-(Pyridin-3-yl)phenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YP631-250mg
1-(4-(Pyridin-3-yl)phenyl)ethanone
 90395-45-2 95%
250mg
 2367CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YP631-50mg
1-(4-(Pyridin-3-yl)phenyl)ethanone
 90395-45-2 95%
50mg
 592.0CNY 2021-07-14
abcr
AB548582-250 mg
1-(4-(Pyridin-3-yl)phenyl)ethanone; .
 90395-45-2
250MG
 €315.80 2023-04-13
abcr
AB548582-1 g
1-(4-(Pyridin-3-yl)phenyl)ethanone; .
 90395-45-2
1g
 €627.20 2023-04-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YP631-200mg
1-(4-(Pyridin-3-yl)phenyl)ethanone
 90395-45-2 95%
200mg
 1325.0CNY 2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X40535-100mg
1-(4-(Pyridin-3-yl)phenyl)ethanone
 90395-45-2 95%
100mg
 ¥739.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X40535-1g
1-(4-(Pyridin-3-yl)phenyl)ethanone
 90395-45-2 95%
1g
 ¥3111.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X40535-250mg
1-(4-(Pyridin-3-yl)phenyl)ethanone
 90395-45-2 95%
250mg
 ¥1391.0 2024-07-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R029833-1g
1-(4-(Pyridin-3-yl)phenyl)ethanone
 90395-45-2 95%
1g
 ￥3241 2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R029833-250mg
1-(4-(Pyridin-3-yl)phenyl)ethanone
 90395-45-2 95%
250mg
 ￥1449 2024-05-21

1-(4-(Pyridin-3-yl)phenyl)ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90395-45-2)1-(4-(Pyridin-3-yl)phenyl)ethanone
Order Number:A1190731
Stock Status:in Stock
Quantity:1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:13
Price ($):349.0/157.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90395-45-2)1-(4-(Pyridin-3-yl)phenyl)ethanone
A1190731
Purity:99%/99%
Quantity:1g/250mg
Price ($):349.0/157.0
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